Hexasodium tungstate hydrate

• IUPAC Name: hexasodium;dioxido(dioxo)tungsten;trioxotungsten
• InChI: InChI=1S/6Na.39O.12W/q6*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;6*-1
• InChI Key: AZCSOJKJFMWYCX-UHFFFAOYSA-N
• Canonical SMILES: [O-][W](=O)(=O)[O-].[O-][W](=O)(=O)[O-].[O-][W](=O)(=O)[O-].O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: Na6O39W12
• Molecular Weight: 2968.0 g/mol
• CAS No.: 12141-67-2

Description

Hexasodium tungstate hydrate, also known as sodium polytungstate hydrate, is an inorganic compound with the chemical formula Na6[H2W12O40]. It is a white to slightly yellow-greenish solid or solution, depending on its state. This compound is known for its high density and is commonly used in various scientific and industrial applications.

Mechanism of Action

Result of Action

Hexasodium tungstate hydrate is known to have several effects. According to the European Chemicals Agency (ECHA), the compound is harmful if swallowed, causes serious eye damage, and is harmful to aquatic life with long-lasting effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is non-toxic, odorless, non-flammable, reusable, non-photosensitive, and highly transparent . It’s also important to note that containers must be properly re-sealed after use .

Biochemical Analysis

Biochemical Properties

It is known that this compound is used in the preparation of aqueous heavy liquids, indicating its potential role in biochemical reactions .

Cellular Effects

It is known that the compound is harmful if swallowed and causes serious eye damage . It is also harmful to aquatic life with long-lasting effects .

Molecular Mechanism

It is known that the compound is used in the preparation of aqueous heavy liquids, suggesting that it may interact with biomolecules in a specific manner .

Temporal Effects in Laboratory Settings

It is known that the compound is non-toxic, odourless, non-flammable, reusable, non-photosensitive, and highly transparent .

Dosage Effects in Animal Models

It is known that the compound is harmful if swallowed .

Metabolic Pathways

It is known that the compound is used in the preparation of aqueous heavy liquids, suggesting that it may interact with enzymes or cofactors .

Transport and Distribution

It is known that the compound is water-soluble, suggesting that it may be transported and distributed within cells and tissues via aqueous solutions .

Subcellular Localization

It is known that the compound is water-soluble, suggesting that it may be localized in aqueous compartments within cells .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hexasodium tungstate hydrate can be synthesized by reacting sodium tungstate with tungstic acid under controlled conditions. The reaction typically involves dissolving sodium tungstate in water and then adding tungstic acid to the solution. The mixture is then heated and stirred to promote the formation of this compound. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the purity and yield of the product.

Industrial Production Methods: In industrial settings, this compound is produced on a larger scale using similar methods. The process involves the use of high-purity raw materials and advanced equipment to maintain consistent quality. The compound is often produced in crystalline form and then dissolved in deionized water to create a solution with the desired density. The industrial production process also includes steps for purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: Hexasodium tungstate hydrate undergoes various chemical reactions, including:

Oxidation: It can be oxidized in the presence of strong oxidizing agents.

Reduction: It can be reduced by reducing agents, leading to the formation of lower oxidation state tungsten compounds.

Substitution: It can participate in substitution reactions where its sodium ions are replaced by other cations.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents such as hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride.

Substitution: Various metal salts can be used to replace sodium ions.

Major Products Formed:

Oxidation: Higher oxidation state tungsten compounds.

Reduction: Lower oxidation state tungsten compounds.

Substitution: Metal tungstate compounds

Scientific Research Applications

Hexasodium tungstate hydrate has a wide range of applications in scientific research, including:

Chemistry: Used as a heavy liquid for density separation and as a reagent in various chemical reactions.

Biology: Employed in density gradient centrifugation for the separation of biological molecules and cells.

Medicine: Investigated for its potential use in medical imaging and as a contrast agent.

Industry: Utilized in the production of catalysts, pigments, and other industrial chemicals

Comparison with Similar Compounds

Hexasodium tungstate hydrate is unique compared to other similar compounds due to its high density and specific chemical properties. Similar compounds include:

Sodium metatungstate: Similar in composition but differs in its hydration state and density.

Ammonium tungstate: Contains ammonium ions instead of sodium ions, leading to different chemical properties.

Potassium tungstate: Contains potassium ions, which affect its solubility and reactivity.

This compound stands out due to its high purity, stability, and versatility in various applications .

Biological Activity

Hexasodium tungstate hydrate (Na₆[H₂W₁₂O₄₀]·xH₂O), commonly referred to as sodium metatungstate, is an inorganic compound notable for its diverse biological activities and applications in various fields. This article delves into its biological activity, particularly its role as an enzyme inhibitor and its potential therapeutic applications, supported by relevant data and case studies.

This compound is a white crystalline solid that exhibits high solubility in water, exceeding 1000 g/L at 20°C. Its structure consists of tungsten ions coordinated by oxygen, forming octahedral units. This unique arrangement contributes to its biological activity, particularly in mimicking the behavior of molybdenum in biological systems .

Biological Activity Overview

This compound has been studied extensively for its biological activities, particularly as an inhibitor of molybdenum-dependent enzymes. Its structural similarity to molybdenum allows it to compete for binding sites in several biological systems. Key findings regarding its biological activity include:

• Enzyme Inhibition : It acts as a competitive inhibitor of molybdenum-dependent enzymes, disrupting metabolic pathways in certain bacteria, such as Enterobacteriaceae .
• Antidiabetic Effects : Sodium tungstate has shown significant potential as an antidiabetic agent. Studies indicate that it can normalize blood glucose levels and enhance glycogen synthesis without directly activating insulin receptors .

The mechanisms through which hexasodium tungstate exerts its biological effects involve several key pathways:

• Glycogen Synthesis : In primary cultured hepatocytes, hexasodium tungstate activates pathways leading to increased glycogen synthesis through the activation of ERK1/2 signaling pathways. This activation occurs independently of insulin receptor signaling .
• Metabolic Regulation : Sodium tungstate influences various metabolic enzymes involved in glucose metabolism, such as phosphofructokinase and glycogen phosphorylase, enhancing their activity and thereby improving glucose homeostasis .

Study 1: Antidiabetic Properties

In a study involving streptozotocin-induced diabetic rats, administration of sodium tungstate resulted in significant reductions in blood glucose levels. The treatment normalized the expression levels of key metabolic enzymes and transcription factors associated with gluconeogenesis and glycogen synthesis .

Study 2: Bacterial Growth Inhibition

Research demonstrated that hexasodium tungstate could inhibit the growth of specific bacteria when administered through drinking water to laboratory animals. This effect was attributed to its ability to interfere with molybdenum-dependent metabolic processes essential for bacterial survival .

Comparative Analysis

To better understand the uniqueness of this compound among other tungsten compounds, a comparison table is presented below:

Compound Name	Formula	Unique Features
This compound	Na₆[H₂W₁₂O₄₀]·xH₂O	High solubility; enzyme inhibition properties
Sodium Tungstate Dihydrate	Na₂WO₄·2H₂O	Commonly used as an oxidizing agent
Sodium Metatungstate	Na₂W₁₂O₃₈	Less soluble; primarily for analytical purposes
Potassium Tungstate	K₂WO₄	Similar applications but different ionic properties

Applications

This compound's biological activity opens avenues for various applications:

• Pharmaceuticals : Its role as an enzyme inhibitor makes it a candidate for developing new drugs targeting metabolic disorders.
• Research : As a versatile catalyst in organic synthesis, it facilitates the production of pharmaceuticals and fine chemicals .
• Material Science : Its ability to form tungsten-based materials with unique properties is valuable for advanced material research .

Synthesis routes and methods

Procedure details

First, a sodium tungstate aqueous solution having a pH of 9 or greater (sample 1) was prepared. A sodium polytungstate aqueous solution (sample 2) was prepared by adding hydrochloric acid to sample 1 for adjustment to a pH of 6. A sodium polytungstate aqueous solution (sample 3) was prepared by adding sulfuric acid to sample 1 for adjustment to a pH of 6. Further, WO3 concentration (hereinafter, the “WO3 concentration” will be referred to as “W concentration” unless otherwise stated) of each of the sodium polytungstate aqueous solutions of sample 2 and sample 3 having been through the pH adjustments was adjusted to 70 g/L (70 g of WO3 was contained per liter of the sodium polytungstate aqueous solution).